N-[4-(Acetylamino)phenyl]-2-[(4-aminophenyl)thio]-propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis and Bioevaluation in Medicinal Chemistry : Thabet, Helal, Salem, and Abdelaal (2011) discuss the synthesis of compounds including N-(4-(2-aminothiazol-2-yl)phenyl)-2-(6-methoxy-naphthalene-2-yl)propanamide. These compounds were evaluated for animal toxicity, analgesic, and anti-inflammatory studies, highlighting their potential in medicinal chemistry and drug design Thabet et al., 2011.
Antiproliferative and Anticancer Activities
Antiproliferative Properties : Ye, Chai, Lian, and Zhang (2017) isolated a propanamide analogue from Streptomyces sp. Q24, a mangrove soil actinomycete. This compound, along with other isolated diketopiperazines, showed inhibitory effects on the proliferation of human glioma cells Ye et al., 2017.
Antitumor Activity of Benzothiazole Derivatives : Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and evaluated their antitumor activities against various human tumor cell lines, indicating potential uses in cancer treatment Yurttaş et al., 2015.
Antimicrobial and Antioxidant Properties
Antibacterial and Antifungal Activities : Tumosienė, Jonuškienė, Kantminienė, Petrikaitė, and Mickevičius (2020) synthesized derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide and evaluated their antioxidant and anticancer activities, including against glioblastoma and breast cancer cell lines Tumosienė et al., 2020.
Novel Thiazole Derivatives and Their Activities : Dawbaa, Evren, Cantürk, and Yurttaş (2021) synthesized 2-heteroaryl-N-[4-(substituted aryl)thiazol-2-yl]propanamide derivatives and investigated their antimicrobial activity, showcasing their potential in addressing bacterial and fungal infections Dawbaa et al., 2021.
Miscellaneous Applications
- Photocleavage Reactions in Chemistry : Fu, Scheffer, and Trotter (1998) studied the photochemistry and crystal structures of monothioimides, including N-phenyl-3-phenyl-N-[phenyl(thiocarbonyl)]propanamide, which has implications in photochemical processes Fu et al., 1998.
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(4-aminophenyl)sulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2S/c1-11(23-16-9-3-13(18)4-10-16)17(22)20-15-7-5-14(6-8-15)19-12(2)21/h3-11H,18H2,1-2H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZKIMVUQTGWOLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)NC(=O)C)SC2=CC=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.